N-(2-fluorophenyl)-2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(7-methyl-4-oxo-8-phenyl-3H-pyrazolo[1,5-a][1,3,5]triazin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H16FN5O2S/c1-12-17(13-7-3-2-4-8-13)18-23-19(24-20(28)26(18)25-12)29-11-16(27)22-15-10-6-5-9-14(15)21/h2-10H,11H2,1H3,(H,22,27)(H,23,24,28)
• InChI Key: VNLJGTXKXKABSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C(NC2=O)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C20H16FN5O2S
• Molecular Weight: 409.4 g/mol

Description

N-(2-fluorophenyl)-2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16FN5O2S and its molecular weight is 409.44. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-fluorophenyl)-2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)acetamide is a compound of interest due to its complex chemical structure and potential for various applications in scientific research. While specific research on this compound is limited, related compounds have been synthesized and studied for their chemical properties and potential biological activities. For instance, the synthesis of novel derivatives with similar complex structures has been explored for their anti-inflammatory, antimicrobial, and insecticidal activities, showcasing the diverse potential applications of such compounds in scientific research (Sunder & Maleraju, 2013; Alharbi & Alshammari, 2019).

Antimicrobial and Anticancer Activities

Compounds with structures akin to N-(2-fluorophenyl)-2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)acetamide have been synthesized and their antimicrobial and anticancer properties investigated. Such studies have led to the development of new lamotrigine analogs evaluated for their antibacterial activity against various bacteria, showing significant potential for drug development and therapeutic applications (Bondock, Rabie, Etman, & Fadda, 2008).

Pharmacological Exploration

Research has also delved into the pharmacological potential of similar compounds, examining their structure-activity relationships, which can provide insights into the design of new therapeutic agents with improved efficacy and safety profiles. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have led to the discovery of variants with better metabolic stability, illustrating the importance of chemical modifications in enhancing drug properties (Stec et al., 2011).